Benzyl N-(5-bromopyrazin-2-YL)carbamate

Specification

• CAS No.: 175393-04-1
• Molecular Formula: C12H10BrN3O2
• Molecular Weight: 308.135
• IUPAC Name: benzyl N-(5-bromopyrazin-2-yl)carbamate
• Standard InChI: InChI=1S/C12H10BrN3O2/c13-10-6-15-11(7-14-10)16-12(17)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16,17)
• Standard InChI Key: FIPASGABSJVBBJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC(=O)NC2=CN=C(C=N2)Br

Introduction

Overview of Benzyl N-(5-bromopyrazin-2-YL)carbamate

Benzyl N-(5-bromopyrazin-2-YL)carbamate is a synthetic organic compound with the molecular formula $C_{12}H_{10}BrN_3O_2$ and a molecular weight of 308.13 g/mol. It is classified as a carbamate derivative featuring a brominated pyrazine ring and a benzyl carbamate moiety. The compound is commonly used in chemical research, particularly in the synthesis of derivatives for pharmaceutical and agrochemical applications.

Synthesis and Preparation

Benzyl N-(5-bromopyrazin-2-YL)carbamate can be synthesized through the reaction of 5-bromo-2-aminopyrazine with benzyl chloroformate (Cbz-Cl) in the presence of a base such as triethylamine. This method ensures selective formation of the carbamate functional group.

Applications and Research Significance

4.1 Pharmaceutical Applications
The compound serves as an intermediate in medicinal chemistry for developing derivatives with potential biological activities, such as antiparasitic or anticancer properties. Brominated pyrazine derivatives are known to exhibit antimicrobial and antiproliferative effects.

4.2 Agrochemical Relevance
Carbamates are widely used in pesticide formulations due to their inhibitory effects on acetylcholinesterase enzymes in pests. While specific data on Benzyl N-(5-bromopyrazin-2-YL)carbamate's agrochemical use is unavailable, its structural features suggest potential utility in this domain.

Biological Activity and Toxicology

Although specific bioactivity data for this compound is limited, similar brominated pyrazine derivatives have demonstrated:

• Antimicrobial properties against bacterial and fungal strains.

• Cytotoxic effects on cancer cell lines.
  Further studies are required to evaluate its pharmacokinetics and toxicological profile.

Data Comparison Table

Property	Benzyl N-(5-bromopyrazin-2-YL)carbamate	tert-Butyl (5-bromopyrazin-2-YL)carbamate
Molecular Formula	$C_{12}H_{10}BrN_3O_2$	$C_{10}H_{12}BrN_3O_2$
Molecular Weight	308.13 g/mol	274.11 g/mol
Functional Groups	Benzyl carbamate, bromopyrazine	tert-butyl carbamate, bromopyrazine
Solubility	Organic solvents	Organic solvents

Future Research Directions

• Pharmacological Profiling: Investigate the compound's efficacy against microbial pathogens and cancer cell lines.

• Mechanistic Studies: Explore its mode of action, particularly regarding enzyme inhibition or DNA interaction.

• Derivatization: Synthesize analogs to enhance bioavailability and selectivity.